Construction of MoS2/CdS heterojunction catalysts with crystal plane modulation for photocatalytic coupling of benzylamines under aerobic and anaerobic conditions†
Catalysis Science & Technology Pub Date: 2023-10-26 DOI: 10.1039/D3CY01282D
Abstract
In this work, using a synergistic modification strategy of facet engineering and constructing heterojunctions, MoS2/CdS Z-scheme heterojunction catalysts were successfully prepared. The results indicated that CdS-(100) exhibited enhanced photocatalytic benzylamine coupling activity relative to CdS-(002). Compared with pristine CdS, the photocatalytic activity of MoS2/CdS is significantly enhanced. This enhancement can be attributed to the presence of a Z-scheme heterojunction, which improves the separation efficiency of photogenerated carriers. Moreover, even after 5 cycles, the photocatalyst demonstrates a high photocatalytic activity, which proves that the existence of the Z-scheme heterojunction can effectively inhibit the photocorrosion of CdS. In addition, the reaction can be carried out in different reaction pathways under anaerobic and aerobic conditions. This work proposes a systematic approach for constructing MoS2/CdS Z-scheme heterojunction photocatalysts and the green synthesis of imines.
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Journal Name：Catalysis Science & Technology
Research Products
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CAS no.: 108561-00-8
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CAS no.: 1076-07-9
